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Compound of Interest

Compound Name: 5-methoxy-2H-isoquinolin-1-one

Cat. No.: B175765

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-methoxy-2H-isoquinolin-1-one is a small molecule belonging to the isoquinolinone class of
compounds. Structurally related molecules, specifically 5-substituted isoquinolin-1(2H)-ones,
have been identified as inhibitors of poly(ADP-ribose)polymerase (PARP).[1][2] PARP
enzymes, particularly PARP1, are crucial for cellular processes involving DNA repair.[3][4]
Inhibition of PARP can lead to the accumulation of DNA damage and subsequent cell death, a
strategy that is particularly effective in cancer cells with deficiencies in other DNA repair
pathways, such as those with BRCA1/2 mutations.[3]

These application notes provide a comprehensive guide to a panel of cell-based assays for
characterizing the biological activity of 5-methoxy-2H-isoquinolin-1-one, with a focus on its
potential as a PARP inhibitor. The protocols detailed below will enable researchers to assess its
effects on cell viability, induction of apoptosis, and DNA damage.

Signaling Pathway: PARP in DNA Single-Strand
Break Repair

The following diagram illustrates the central role of PARP1 in the base excision repair (BER)
pathway, a key process for repairing single-strand DNA breaks.
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Workflow for Evaluating 5-methoxy-2H-isoquinolin-1-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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